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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 2802-06-4

This technical guide provides a comprehensive overview of iminodiacetic acid
hydrochloride, a compound of significant interest in various scientific and pharmaceutical
domains. This document outlines its chemical and physical properties, provides detailed
experimental protocols for its synthesis and analysis, and discusses its primary applications,
particularly its role as a chelating agent and in diagnostic imaging.

Compound Identification and Properties

Iminodiacetic acid hydrochloride, systematically known as N-(carboxymethyl)glycine
hydrochloride, is the hydrochloride salt of iminodiacetic acid. It is a white crystalline solid.

Table 1: Chemical Identifiers and Physical Properties of Iminodiacetic Acid Hydrochloride
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Property Value Reference
CAS Registry Number 2802-06-4 [1112][3]
Molecular Formula C4HsCINOa4 [11[2][3]
Molecular Weight 169.56 g/mol [11[2]

2-(carboxymethylamino)acetic
IUPAC Name ) ) [2]
acid;hydrochloride

N-(Carboxymethyl)glycine

Synonyms hydrochloride, Diglycine [2]
hydrochloride

Appearance Crystals [4]

Melting Point 238-239 °C (decomposes) [4]

Concentrated aqueous
B solutions yield the free acid
Solubility ) ) [4]
when adjusted to pH 2 with

NaOH.

Synthesis of Iminodiacetic Acid Hydrochloride

Several methods for the synthesis of iminodiacetic acid and its subsequent conversion to the
hydrochloride salt have been reported. Below are detailed protocols for two common
approaches.

Experimental Protocol: Synthesis from
Monochloroacetic Acid and Glycine

This method involves the reaction of monochloroacetic acid with glycine in the presence of a
base, followed by acidification to yield the hydrochloride salt.

Materials:

e Monochloroacetic acid
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Glycine

Calcium hydroxide

Concentrated hydrochloric acid

Methanol
Procedure:

e To a solution of 18.9 g (0.2 mol) of monochloroacetic acid in 10 cm? of water, add 7.4 g (0.1
mol) of calcium hydroxide.

e In a separate beaker, prepare a solution of 15 g (0.2 mol) of glycine in 15 cm?3 of water and
add 14.8 g (0.2 mol) of calcium hydroxide. Heat this solution to 73-75 °C.

» With stirring, add the hot glycine solution in portions to the monochloroacetic acid solution.
Maintain the pH of the reaction mixture between 9 and 11 and the temperature at 65-70 °C.

» After the addition is complete, continue to stir the reaction mass at the same temperature.

 Acidify the reaction mixture with 33 cm3 (0.4 mol) of concentrated hydrochloric acid at a
temperature of 85-90 °C until a pH of 1.8-2.0 is reached.

e Cool the solution to 5-10 °C to precipitate the product.

« |solate the target product by filtration.

The filtered product can be washed with methanol.

Experimental Protocol: Synthesis from
Iminodiacetonitrile

This protocol details the hydrolysis of iminodiacetonitrile to iminodiacetic acid, which is then
converted to the hydrochloride salt.

Materials:
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Iminodiacetonitrile

Calcium hydroxide

37% Hydrochloric acid

Methanol

Water

Procedure:

Suspend 47.55 g (0.5 mol) of iminodiacetonitrile in 190 g of water in a reaction vessel.
Add 40.7 g (0.55 mol) of calcium hydroxide to the suspension.
Allow the hydrolysis reaction to proceed at 25°C for 5 hours.

After the reaction is complete, neutralize the solution by adding 108 g (1.1 mol) of 37%
hydrochloric acid.

Concentrate the reaction solution under vacuum until its weight is reduced to 100 g.
Add 300 ml of methanol to precipitate the iminodiacetic acid crystals.

Filter the precipitated crystals, wash with 20 ml of methanol, and dry in a vacuum dryer at
60°C for 24 hours to obtain the product.

Reactants

Reaction Work-up & Purification Final Product

PNl »| Acidification (HCI) |—| Precipitation |—| Filiration |—» [
Hydrochloride

Glycine

Monochloroacetic Acid
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Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of iminodiacetic acid hydrochloride.

Analytical Methods

The purity and identity of iminodiacetic acid hydrochloride can be assessed using various
analytical techniques.

High-Performance Liquid Chromatography (HPLC)

A common method for the analysis of iminodiacetic acid involves pre-column derivatization
followed by HPLC.

Experimental Protocol: HPLC Analysis with Pre-column Derivatization
Materials and Reagents:

e Iminodiacetic acid standard solutions (e.g., 2, 4, 6, 8, 10 mg/mL)

2,4-Dinitrofluorobenzene (DNFB) solution

1mol/L Sodium bicarbonate (NaHCO3s) solution

0.2mol/L Phosphate buffer (pH 7.0)

Methanol (HPLC grade)

0.05mol/L Acetic acid-sodium acetate solution

Water (distilled or deionized)
Procedure:
e Derivatization:

o To 0.1 mL of the standard or sample solution, add 1.0 mL of 1 mol/L NaHCOs solution, 0.4
mL of 6% (v/v) 2,4-dinitrofluorobenzene in acetonitrile, and 1.0 mL of distilled water.
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o React the mixture at 60°C in the dark for 30 minutes.
o After cooling, add 7.5 mL of 0.2 mol/L phosphate buffer (pH 7.0).

o Filter the solution through a syringe filter before injection.

e Chromatographic Conditions:

Column: C18 column

[¢]

[¢]

Mobile Phase: Methanol : 0.05 mol/L acetic acid-sodium acetate solution (55:45 v/v)

[e]

Flow Rate: 1.0 mL/min

o

Injection Volume: 10 pL

[¢]

Detection: UV at an appropriate wavelength for the DNFB derivative.

Table 2: Spectral Data for Iminodiacetic Acid

Technique Key Data Points

Characteristic peaks for O-H (carboxylic acid),
FT-IR (KBr Pellet) N-H (secondary amine), C=0 (carbonyl), and C-
N stretching.

Molecular ion peak and characteristic
Mass Spectrometry (E) fragmentation pattern

'H NMR Signals corresponding to the methylene protons
adjacent to the nitrogen and carboxyl groups.

Applications in Research and Drug Development

Iminodiacetic acid and its derivatives have several important applications, primarily stemming
from their ability to chelate metal ions.

Chelating Agent
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Iminodiacetic acid is a tridentate ligand, meaning it can form three bonds to a central metal ion
through its nitrogen atom and the two carboxylate groups. This property makes it an effective
chelating agent for various divalent and trivalent metal ions. This is utilized in areas such as
heavy metal removal and as a component of ion-exchange resins.

Click to download full resolution via product page

Caption: Chelation of a divalent metal ion (M2*) by iminodiacetate.

Radiopharmaceuticals and Diagnhostic Imaging

Derivatives of iminodiacetic acid are crucial in nuclear medicine. Technetium-99m (°°™Tc)
labeled iminodiacetic acid derivatives, such as those used in hepatobiliary iminodiacetic acid
(HIDA) scans, are employed as radiotracers to evaluate the function of the liver, gallbladder,
and bile ducts.

HIDA Scan Workflow:
» A%9MTc-labeled iminodiacetic acid derivative is injected intravenously into the patient.

e The radiotracer is taken up by hepatocytes and excreted into the bile.
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» A gamma camera tracks the flow of the radiotracer from the liver, into the gallbladder, and
then into the small intestine.

» This allows for the diagnosis of conditions such as cholecystitis, bile duct obstruction, and
bile leaks.[2]

Safety and Handling

Iminodiacetic acid hydrochloride should be handled with appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat. It may cause skin and eye
irritation. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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